2-(Imidazol-1-yl)propiophenone
Cat. No. B8517837
M. Wt: 200.24 g/mol
InChI Key: NEMQLZHEQLCIBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06414145B1
Procedure details
A mixture of 2-bromopropiophenone (21.3 g, 0.1M), imidazole (20.4 g, 0.3M), triethylethylamine (30.3 g, 0.3M) and ethyl acetate (300 ml) was refluxed overnight, cooled to room temperature and treated with water. The organic phase was separated, dried over MgSO4 and evaporated to give 2-(imidazol-1-yl)propiophenone as a viscous oil (12.95 g,
Yield
65%
Identifiers
|
REACTION_CXSMILES
|
Br[CH:2]([CH3:11])[C:3]([C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][CH:6]=1)=[O:4].[NH:12]1[CH:16]=[CH:15][N:14]=[CH:13]1.C(C(CC)(CC)CN)C.C(OCC)(=O)C>O>[N:12]1([CH:2]([CH3:11])[C:3]([C:5]2[CH:10]=[CH:9][CH:8]=[CH:7][CH:6]=2)=[O:4])[CH:16]=[CH:15][N:14]=[CH:13]1
|
Inputs
Step One
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Name
|
|
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Quantity
|
21.3 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC(C(=O)C1=CC=CC=C1)C
|
|
Name
|
|
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Quantity
|
20.4 g
|
|
Type
|
reactant
|
|
Smiles
|
N1C=NC=C1
|
|
Name
|
|
|
Quantity
|
30.3 g
|
|
Type
|
reactant
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|
Smiles
|
C(C)C(CN)(CC)CC
|
|
Name
|
|
|
Quantity
|
300 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
was refluxed overnight
|
|
Duration
|
8 (± 8) h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic phase was separated
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(C=NC=C1)C(C(=O)C1=CC=CC=C1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 65% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
